Cas no 55282-10-5 (11-(2,2-dimethylpropyl)henicosane)

11-(2,2-dimethylpropyl)henicosane structure
55282-10-5 structure
Product Name:11-(2,2-dimethylpropyl)henicosane
CAS No:55282-10-5
MF:C26H54
MW:366.706968784332
CID:1592392
PubChem ID:293362
Update Time:2025-04-21

11-(2,2-dimethylpropyl)henicosane Chemical and Physical Properties

Names and Identifiers

    • 11-(2,2-dimethylpropyl)henicosane
    • 11-(2',2'-Dimethylpropyl)heneicosane
    • Heneicosane, 11-(2,2-dimethylpropyl)-
    • NSC159914
    • AC1L6JZX
    • AC1Q28SN
    • CTK5A3331
    • AR-1C0298
    • 11-Neopentylhenicosane #
    • 11-(2,2-dimethyl-propyl)-heneicosane
    • 55282-10-5
    • Heneicosane,2-dimethylpropyl)-
    • JOPYPDXSWNGCTB-UHFFFAOYSA-N
    • NSC-159914
    • DTXSID30303672
    • DB-238203
    • Inchi: 1S/C26H54/c1-6-8-10-12-14-16-18-20-22-25(24-26(3,4)5)23-21-19-17-15-13-11-9-7-2/h25H,6-24H2,1-5H3
    • InChI Key: JOPYPDXSWNGCTB-UHFFFAOYSA-N
    • SMILES: C(CCCCCCCCCC)(CCCCCCCCCC)CC(C)(C)C

Computed Properties

  • Exact Mass: 366.42282
  • Monoisotopic Mass: 366.422551722g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 20
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8031
  • Melting Point: -21°C
  • Boiling Point: 395.87°C (estimate)
  • Refractive Index: 1.4491
  • PSA: 0
  • LogP: 10.10040
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